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Compound of Interest

Compound Name: Vanadium triiodide

Cat. No.: B092258

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of Vanadium triiodide (VIs). It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Vanadium triiodide is a black, hygroscopic crystalline solid that is air and light-sensitive.[1][2]
It is corrosive and can cause severe skin burns and eye damage.[3][4] Inhalation or ingestion
of Vanadium triiodide can be harmful, and it is destructive to the tissues of the mucous
membranes and upper respiratory tract.

Health Hazard and Precautionary Information

Proper handling and storage are crucial to mitigate the risks associated with Vanadium
triiodide. The following table summarizes key hazard information and precautionary
statements.
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Hazard Category

GHS Hazard Statement

Precautionary Statements
(Prevention & Response)

Acute Toxicity, Oral

H302: Harmful if swallowed

P270: Do not eat, drink or
smoke when using this
product. P301+P312+P330: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel

unwell. Rinse mouth.

Skin Corrosion/Irritation

H314: Causes severe skin

burns and eye damage[3]

P260: Do not breathe dust.[5]
P280: Wear protective
gloves/protective clothing/eye
protection/face protection.[5][6]
P303+P361+P353: IF ON
SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.[5]

Serious Eye Damage/Eye

Irritation

H314: Causes severe skin

burns and eye damage[3]

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.[5][6]
P305+P351+P338+P310: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. Immediately
call a POISON
CENTER/doctor.[6]

Acute Inhalation Toxicity

May be harmful if inhaled

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray.[6] P304+P340: IF
INHALED: Remove person to
fresh air and keep comfortable

for breathing.[5]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of Vanadium triiodide is provided
below for quick reference.

Property Value
Chemical Formula Vis[1]

Molar Mass 431.65 g/mol [1]
Appearance Black solid[1]
Density 5.14 g/cm3[1]
Solubility in water Soluble[1]

Thermally decomposes to Vanadium(ll) iodide

Decomposition ) o
(VI2) and Vanadium(IV) iodide (VI4)[1]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is mandatory when working with Vanadium triiodide.
The following steps outline the procedure from preparation to post-handling cleanup.

o Preparation and Engineering Controls:
o Work in a well-ventilated area, specifically within a certified chemical fume hood.[7]
o Ensure an eyewash station and safety shower are readily accessible.[7]

o Handle under an inert atmosphere (e.g., argon or nitrogen) if the experiment is sensitive to
air and moisture.[6]

o Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles and a face shield that comply
with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[6][7]
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o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat.[7] Ensure
gloves are inspected prior to use.

o Respiratory Protection: For operations that may generate dust, use a NIOSH (US) or CEN
(EV) approved respirator with appropriate filters.[6]

e Handling Procedure:

[¢]

Avoid the formation of dust and aerosols.[5]

[e]

Weigh and transfer the material within the chemical fume hood.

o

Keep the container tightly closed when not in use.[7]

[¢]

Avoid contact with skin, eyes, and clothing.[5]
e Post-Handling and Cleanup:
o Wash hands thoroughly after handling, even if gloves were worn.[5]

o Clean the work area and decontaminate any surfaces that may have come into contact
with the chemical.

o Remove and properly dispose of contaminated PPE.
Emergency Procedures
In the event of an emergency, follow these procedures:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician immediately.[7]

o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.[7]
Remove contaminated clothing. Seek immediate medical attention.

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, including under
the eyelids.[7] Immediately consult a physician.
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician immediately.[7]

o Spill: Evacuate the area. Wear appropriate PPE and prevent dust formation. Sweep up the
spilled material and place it in a suitable, closed container for disposal. Do not let the product
enter drains.

Disposal Plan
Vanadium triiodide and any contaminated materials must be disposed of as hazardous waste.
e Waste Collection:

o Collect waste Vanadium triiodide and any contaminated materials (e.g., gloves, weighing
paper) in a designated, clearly labeled, and sealed container.

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

e Disposal Method:
o Contact a licensed professional waste disposal service to arrange for pickup and disposal.

o One approved method of disposal is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

o All disposal activities must comply with local, state, and federal regulations.[8]

Workflow for Safe Handling of Vanadium Triiodide

The following diagram illustrates the logical workflow for the safe handling of Vanadium
triiodide, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Vanadium triiodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Vanadium Triiodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092258#personal-protective-equipment-for-handling-
vanadium-triiodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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